Cas no 2171827-53-3 (6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2171827-53-3
• MF: C₁₄H₁₆ClN₅O
• MW: 305.762741088867
• CID: 5883521
• PubChem ID: 165520460
• Update Time: 2025-05-22

6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• 2171827-53-3
• EN300-1452303
• 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H16ClN5O/c15-10-3-1-9(2-4-10)11-12(16)18-14(19-13(11)21)20-7-5-17-6-8-20/h1-4,17H,5-8H2,(H3,16,18,19,21)
• InChI Key： XVTBPRUUUCAIAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N)N=C(NC1=O)N1CCNCC1

Computed Properties

• Exact Mass: 305.1043378g/mol
• Monoisotopic Mass: 305.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.8Ų

Additional information on 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

Recent Advances in the Study of 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2171827-53-3)

The compound 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one (CAS: 2171827-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a dihydropyrimidinone core, has been identified as a promising scaffold for drug development, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential.

One of the key areas of research has been the compound's interaction with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one exhibits high affinity for serotonin receptors, particularly the 5-HT_2A subtype. This finding suggests potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The study utilized molecular docking simulations and in vitro binding assays to characterize the compound's receptor interactions, providing valuable insights for future structure-activity relationship (SAR) studies.

In addition to its CNS activity, recent investigations have explored the antimicrobial properties of this compound. A 2024 research paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one showed potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The researchers attributed this activity to the compound's ability to inhibit bacterial cell wall synthesis through interference with key enzymatic processes. These findings open new avenues for the development of novel antibiotics to address the growing challenge of antimicrobial resistance.

Pharmacokinetic studies have also made significant progress in understanding the compound's absorption, distribution, metabolism, and excretion (ADME) properties. A recent preclinical investigation published in European Journal of Pharmaceutical Sciences (2024) revealed that 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one demonstrates favorable blood-brain barrier penetration and acceptable metabolic stability in animal models. These characteristics are particularly important for CNS-targeted therapeutics and suggest that the compound may have good drug-like properties for further development.

The synthetic chemistry community has also contributed to the advancement of this compound's research. A 2023 publication in Organic Process Research & Development described an improved synthetic route for 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one that offers higher yields and better scalability compared to previous methods. This development is crucial for enabling larger-scale production for both research and potential clinical applications.

Looking forward, several research groups have announced plans to investigate the therapeutic potential of this compound in disease models. Upcoming studies are expected to explore its efficacy in animal models of neurodegenerative diseases, given its promising receptor binding profile. Additionally, structure-activity relationship studies are underway to optimize the compound's selectivity and minimize potential off-target effects. These research directions highlight the growing importance of 6-Amino-5-(4-chlorophenyl)-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one in medicinal chemistry and drug discovery.